Cas no 61302-57-6 (1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)-)

1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)- structure

61302-57-6 structure

Product Name:1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)-

CAS No:61302-57-6

Molecular Formula:C₁₅H₂₀O₂

Molecular Weight:232.318104743958

CID:6643689

PubChem ID:162820610

1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)- Properties

Names and Identifiers

- 61302-57-6
- 1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)-
- DTXSID901134122
- InChIKey： YSQRFFYEEJPEGR-NSHDSACASA-N
- Inchi： 1S/C15H20O2/c1-9-5-6-10(2)14-12(9)7-11(8-13(14)16)15(3,4)17/h5-6,11,17H,7-8H2,1-4H3/t11-/m0/s1
- SMILES： OC(C)(C)[C@@H]1CC(C2C(C)=CC=C(C)C=2C1)=O

Computed Properties

Exact Mass: 232.146329876g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 232.146329876g/mol
Heavy Atom Count: 17
Complexity: 308
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 37.3Å²

1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)- Related Literature

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Related Categories

Natural Products and Extracts Plant Extracts Plant based Emmotum nitens

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